Cas no 850848-21-4 (2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)-)

The compound 2H-1-Benzopyran-2-carbonitrile, 3,4-dihydro-, (2R)- is a chiral intermediate of interest in synthetic organic chemistry, particularly in the preparation of enantiomerically pure pharmaceuticals and fine chemicals. Its R-configuration at the 2-position makes it valuable for asymmetric synthesis, enabling the construction of stereochemically defined molecules. The dihydrobenzopyran core provides a versatile scaffold for further functionalization, while the nitrile group offers reactivity for diverse transformations, such as hydrolysis or nucleophilic addition. This compound’s structural features make it suitable for applications in medicinal chemistry and catalysis, where high enantioselectivity and modular reactivity are critical. Proper handling and storage under inert conditions are recommended to maintain stability.
2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)- structure
850848-21-4 structure
Product Name:2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)-
CAS No:850848-21-4
MF:C10H9NO
MW:159.184562444687
CID:3281906
PubChem ID:69534232
Update Time:2025-06-08

2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)-
    • (R)-Chroman-2-carbonitrile
    • SCHEMBL5695479
    • 850848-21-4
    • Inchi: 1S/C10H9NO/c11-7-9-6-5-8-3-1-2-4-10(8)12-9/h1-4,9H,5-6H2/t9-/m1/s1
    • InChI Key: PSODBWOLLYALSQ-SECBINFHSA-N
    • SMILES: O1C2C=CC=CC=2CC[C@@H]1C#N

Computed Properties

  • Exact Mass: 159.068413911g/mol
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 33Ų

2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449042906-1g
(R)-Chroman-2-carbonitrile
850848-21-4 95%
1g
$674.24 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2128469-1g
(R)-Chromane-2-carbonitrile
850848-21-4 97%
1g
¥6615.00 2024-07-28

Additional information on 2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)-

Professional Introduction to 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)- (CAS No. 850848-21-4)

The compound 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)-, identified by its CAS number 850848-21-4, represents a structurally intriguing molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the benzopyran class, characterized by a fused benzene and pyran ring system, which is a common motif in natural products and pharmacologically active agents. The presence of a cyano group at the 2-position and the (2R) configuration at the chiral center introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

Recent advancements in drug discovery have highlighted the importance of benzopyran derivatives due to their demonstrated biological activity across various therapeutic areas. The 3,4-dihydro- prefix indicates a partially hydrogenated form of the benzopyran core, which can modulate electronic distribution and influence interactions with biological targets. The (2R)-configuration is particularly noteworthy, as chirality plays a critical role in the efficacy and selectivity of many therapeutic compounds. This specific stereochemistry has been increasingly explored in recent years, with studies demonstrating its impact on metabolic stability and binding affinity.

In the context of modern pharmaceutical research, 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)- has garnered attention for its utility as a building block in synthesizing novel bioactive molecules. The cyano group serves as a versatile handle for further functionalization via nucleophilic addition or transition-metal-catalyzed reactions, enabling the construction of more complex scaffolds. For instance, recent publications have described its use in generating derivatives with anti-inflammatory or anticancer properties by incorporating additional pharmacophores at strategic positions within the benzopyran framework.

One particularly compelling application of this compound lies in its potential as a precursor to kinase inhibitors. Benzopyran derivatives have been shown to interact with protein kinases through their aromatic systems and substituents, making them promising candidates for modulating signaling pathways implicated in diseases such as cancer and neurodegeneration. The (2R)-configuration, in particular, has been associated with enhanced binding affinity in certain kinase targets due to optimized steric interactions with the active site pocket. This has spurred interest among medicinal chemists seeking to develop next-generation inhibitors with improved pharmacokinetic profiles.

The synthesis of 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)- presents an intriguing challenge that has been addressed through various methodologies. One notable approach involves the asymmetric hydrogenation of appropriately substituted benzopyrans followed by cyanation at the 2-position. Recent reports have demonstrated high enantioselectivity using chiral ligands and catalysts, ensuring the preservation of the desired (2R)-configuration. This methodological progress underscores the growing capability to access complex stereocenters with high fidelity, which is essential for developing enantiomerically pure drugs.

The biological evaluation of derivatives derived from CAS No. 850848-21-4 has revealed promising activities in preclinical models. For example, certain analogs have exhibited inhibitory effects against enzymes involved in pain signaling pathways, suggesting potential utility in developing analgesic agents. Additionally, modifications at the 3-position of the benzopyran ring have led to compounds with notable antiviral properties, highlighting the broad spectrum of biological functions that can be modulated by this scaffold. These findings align with broader trends in drug discovery where natural product-inspired heterocycles continue to provide fertile ground for innovation.

From a computational chemistry perspective, virtual screening approaches have been employed to identify novel derivatives of this compound that may exhibit enhanced potency or selectivity. Molecular docking studies have indicated favorable interactions between benzopyran-based molecules and target proteins, providing insights into structure-activity relationships that can guide synthetic efforts. Such computational strategies are becoming increasingly integral to drug development pipelines, enabling rapid hypothesis testing before experimental validation.

The future prospects for 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)- are promising, given its versatility as a pharmacophore and synthetic intermediate. Ongoing research aims to expand its utility by exploring novel functionalization strategies and investigating its behavior in complex biological systems. As our understanding of molecular recognition continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs through innovative chemical design.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.